3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 3-methyl-1-prop-2-ynylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C11H16O/c1-3-6-11(9-12)7-4-5-10(2)8-11/h1,9-10H,4-8H2,2H3
• InChI Key: YNANFQAYNGPUQX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)(CC#C)C=O

Description

3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (CAS: 1936594-44-3) is a cyclohexane derivative featuring a methyl group at position 3, a propargyl (prop-2-yn-1-yl) substituent at position 1, and a carbaldehyde functional group. Its molecular formula is C₁₁H₁₆O, with a molecular weight of 164.24 g/mol . The propargyl group introduces alkyne reactivity, enabling applications in click chemistry or catalytic cross-coupling reactions, while the carbaldehyde moiety offers nucleophilic addition sites. This compound is structurally distinct due to its hybrid aliphatic-alkynyl framework, making it valuable in synthetic organic chemistry and pharmaceutical intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the alkylation of cyclohexanone derivatives with propargyl bromide in the presence of a base such as sodium hydroxide. The reaction typically occurs in a solvent like toluene under phase-transfer catalysis conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Industrial methods also focus on minimizing waste and improving the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The propargyl group can undergo nucleophilic substitution reactions, particularly with halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Propargyl bromide, sodium hydroxide (NaOH)

Major Products Formed

Oxidation: 3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carboxylic acid

Reduction: 3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-methanol

Substitution: Various substituted cyclohexane derivatives depending on the nucleophile used

Scientific Research Applications

3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block in organic synthesis.

Medicine: Investigated for its potential use in drug synthesis and as a precursor for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials science studies.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The propargyl group can participate in cycloaddition reactions, forming new chemical bonds and structures.

Comparison with Similar Compounds

Alkyne vs. Aryl Substituents

The propargyl group in the target compound enables alkyne-specific reactivity, such as cycloadditions or catalytic cross-couplings (e.g., Sonogashira), which are absent in aryl-substituted analogs like 1-(4-chlorophenyl)cyclohexane-1-carbaldehyde . The latter’s aromatic ring allows for electrophilic substitutions (e.g., nitration, halogenation), but this is irrelevant to the alkyne-bearing compound.

Oxo Group Influence

3-Methyl-2-oxocyclohexane-1-carbaldehyde’s keto group introduces tautomerism and increases polarity, making it more reactive toward nucleophiles (e.g., Grignard reagents) compared to the target compound .

Allyl vs. Propargyl Comparison

The allyl-substituted analog (1-(prop-2-en-1-yl)cyclohexane-1-carbaldehyde) exhibits lower steric hindrance and double-bond reactivity (e.g., epoxidation), whereas the propargyl group’s triple bond supports metal-catalyzed transformations (e.g., copper-free click chemistry) .

Research Findings and Trends

Reactivity Hierarchy : Propargyl > Allyl > Aryl in metal-catalyzed reactions due to bond unsaturation .

Spectroscopic Differentiation : Methyl and substituent positions cause distinct splitting patterns in $^1$H NMR (e.g., methyl at C3 in the target compound vs. C2 in the oxo analog) .

Synthetic Utility : Propargyl-bearing carbaldehydes are prioritized in click chemistry-driven drug discovery, while aryl analogs dominate in agrochemical synthesis .

Biological Activity

3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde is an organic compound characterized by a cyclohexane ring with a prop-2-yn-1-yl substituent and an aldehyde functional group. Its unique structure allows it to serve as a valuable intermediate in organic synthesis and medicinal chemistry. This article explores the biological activity of this compound, focusing on its interactions with biological molecules, potential medicinal applications, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C10H14O
• Molecular Weight : 150.22 g/mol

The compound features a cyclohexane ring that provides stability, while the aldehyde and alkyne groups contribute to its reactivity. The aldehyde group can undergo oxidation to form carboxylic acids or reduction to form alcohols, making it versatile in synthetic applications.

The biological activity of 3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde is primarily attributed to its aldehyde group, which can form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction may lead to significant alterations in protein function, potentially influencing various biochemical pathways. Additionally, the propargyl group can participate in cycloaddition reactions, forming new chemical bonds that could be relevant for developing novel compounds.

Biological Activity Investigations

Current research on the biological activity of 3-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde is ongoing, with several studies focusing on its potential applications in drug synthesis and as a precursor for pharmaceuticals. The compound's ability to interact with biological molecules suggests possible roles in medicinal chemistry, particularly in the development of new therapeutic agents.

Table 1: Summary of Biological Activity Studies

Study Reference	Biological Target	Key Findings
	Proteins	Interaction studies indicate covalent bond formation with nucleophilic sites.
	Antibacterial	Investigated for potential antibacterial properties; results pending further validation.
	Organic Synthesis	Used as an intermediate for synthesizing complex organic molecules.

Case Study 1: Antibacterial Activity

While specific antibacterial activity data for 3-Methyl-1-(prop-2-yn-1-y)cyclohexane-1-carbaldehyde is limited, similar compounds have shown promising results against various bacterial strains. For instance, structural analogs have demonstrated efficacy against Gram-positive and Gram-negative bacteria, suggesting that this compound may also possess similar properties pending further research .

Case Study 2: Drug Synthesis

The compound's role as an intermediate in organic synthesis has been highlighted in various studies. It has been utilized in the synthesis of more complex molecules that exhibit biological activity, indicating its potential utility in pharmaceutical development.